Cas no 259209-21-7 (2-Hydroxy-5-methylphenylboronic acid)

• Product Name: 2-Hydroxy-5-methylphenylboronic acid
• CAS No: 259209-21-7
• MF: C₇H₉BO₃
• MW: 151.955562353134
• MDL: MFCD09839105
• CID: 828737
• Update Time: 2025-06-24

2-Hydroxy-5-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Hydroxy-5-methylphenyl)boronic acid
• 2-HYDROXY-5-METHYLPHENYLBORONIC ACID
• 5-methyl-2-hydroxyphenylboronic acid
• OJSKCZZLOSEKPH-UHFFFAOYSA-N
• 2-Hydroxy-5-methylphenylboronicAcid
• 2-hydroxy-5-methylphenyl boronic acid
• FCH1173296
• (2-Hydroxy-5-methyl-phenyl)boronic acid
• SY036092
• OR360235
• BC001894
• Boronicacid,B-(2-hydroxy-5-methylphenyl)-
• X
• 2-Hydroxy-5-methylphenylboronic acid

• MDL： MFCD09839105
• Inchi： 1S/C7H9BO3/c1-5-2-3-7(9)6(4-5)8(10)11/h2-4,9-11H,1H3
• InChI Key： OJSKCZZLOSEKPH-UHFFFAOYSA-N
• SMILES： OC1C=CC(C)=CC=1B(O)O

Computed Properties

• Exact Mass: 152.06400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Topological Polar Surface Area: 60.7

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 343.7±52.0°C at 760 mmHg
• Solubility: Slightly soluble (10 g/l) (25 º C),
• PSA: 60.69000
• LogP: -0.61960

2-Hydroxy-5-methylphenylboronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Hydroxy-5-methylphenylboronic acid

Introduction to 2-Hydroxy-5-Methylphenylboronic Acid (CAS No: 259209-21-7)

Boron-based compounds have garnered significant attention in the field of organic synthesis due to their unique electronic properties and versatility in forming various functional groups. Among these, phenylboronic acids have emerged as key intermediates in the construction of complex molecules, particularly in the context of cross-coupling reactions such as the Suzuki-Miyaura coupling. This article delves into the properties, applications, and recent advancements related to 2-Hydroxy-5-Methylphenylboronic Acid, a compound with CAS registry number 259209-21-7.

The chemical structure of 2-Hydroxy-5-Methylphenylboronic Acid consists of a phenyl ring substituted with a hydroxyl group at the 2-position and a methyl group at the 5-position, with a boronic acid (-B(OH)₂) group attached to the phenyl ring. This arrangement imparts unique reactivity and selectivity in various synthetic transformations. The compound is widely used as an intermediate in the synthesis of biologically active molecules, materials science applications, and advanced materials.

Recent studies have highlighted the role of phenylboronic acids in the development of novel therapeutic agents. For instance, researchers have explored the use of 2-Hydroxy-5-Methylphenylboronic Acid as a precursor in the synthesis of anticancer drugs, where its ability to participate in Suzuki coupling reactions facilitates the construction of complex heterocyclic frameworks. These frameworks are essential for designing molecules with high affinity for specific biological targets.

In addition to its role in drug discovery, 2-Hydroxy-5-Methylphenylboronic Acid has found applications in the field of materials science. Its ability to undergo controlled polymerization under specific conditions has led to the development of novel polymeric materials with tailored electronic and mechanical properties. These materials hold promise for use in advanced electronics, sensors, and energy storage devices.

The synthesis of 2-Hydroxy-5-Methylphenylboronic Acid typically involves multi-step processes that emphasize precision and control over steric and electronic factors. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing scalability. For example, the use of transition metal catalysts has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From an environmental perspective, researchers have also investigated the eco-friendly synthesis and application of phenylboronic acids like CAS No: 259209-21-7. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, have been integrated into their production processes. These efforts align with global sustainability goals and underscore the importance of responsible chemical manufacturing.

In conclusion, 2-Hydroxy-5-Methylphenylboronic Acid (CAS No: 259209-21-7) stands as a versatile building block in modern organic synthesis. Its applications span across drug discovery, materials science, and sustainable chemistry, driven by continuous advancements in synthetic methodologies and cross-disciplinary research.